Cas no 1807977-35-0 (1-methyl-3-[(piperazin-1-yl)methyl]-1,2-dihydroquinolin-2-one dihydrochloride)

• Product Name: 1-methyl-3-[(piperazin-1-yl)methyl]-1,2-dihydroquinolin-2-one dihydrochloride
• CAS No: 1807977-35-0
• MF: C₁₅H₂₁Cl₂N₃O
• MW: 330.252741575241
• CID: 5856161
• PubChem ID: 91623958
• Update Time: 2025-08-04

1-methyl-3-[(piperazin-1-yl)methyl]-1,2-dihydroquinolin-2-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(piperazin-1-ylmethyl)quinolin-2-one:dihydrochloride
• 1-methyl-3-[(piperazin-1-yl)methyl]-1,2-dihydroquinolin-2-one dihydrochloride
• AKOS026681536
• 1-methyl-3-(piperazin-1-ylmethyl)quinolin-2-one;dihydrochloride
• F2185-0195
• 1807977-35-0
• 1-methyl-3-(piperazin-1-ylmethyl)quinolin-2(1H)-one dihydrochloride

• Inchi： 1S/C15H19N3O.2ClH/c1-17-14-5-3-2-4-12(14)10-13(15(17)19)11-18-8-6-16-7-9-18;;/h2-5,10,16H,6-9,11H2,1H3;2*1H
• InChI Key： QINWEGUAISNVIT-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C=C(CN2CCNCC2)C1=O.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 329.1061677g/mol
• Monoisotopic Mass: 329.1061677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.6Ų

Additional information on 1-methyl-3-[(piperazin-1-yl)methyl]-1,2-dihydroquinolin-2-one dihydrochloride

Introduction to 1-methyl-3-[(piperazin-1-yl)methyl]-1,2-dihydroquinolin-2-one dihydrochloride (CAS No. 1807977-35-0)

1-methyl-3-[(piperazin-1-yl)methyl]-1,2-dihydroquinolin-2-one dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 1807977-35-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a dihydroquinolinone core appended with a piperazine moiety, has garnered attention due to its structural complexity and potential biological activity. The dihydroquinolinone scaffold is well-known for its presence in various bioactive natural products and synthetic drugs, while the piperazine group is frequently incorporated into pharmaceuticals to enhance solubility, metabolic stability, and target binding affinity.

The synthesis and characterization of 1-methyl-3-[(piperazin-1-yl)methyl]-1,2-dihydroquinolin-2-one dihydrochloride involve sophisticated organic transformations, including cyclization and functional group modifications. The introduction of the piperazine substituent at the C3 position of the dihydroquinolinone ring introduces additional hydrogen bonding potential and steric interactions, which can modulate the compound's pharmacokinetic properties. The dihydrochloride salt form enhances the compound's solubility in aqueous media, making it more suitable for formulation in drug delivery systems and biological assays.

Recent advancements in computational chemistry have enabled the prediction of the three-dimensional structure and binding interactions of this compound with biological targets. Molecular docking studies suggest that 1-methyl-3-[(piperazin-1-yl)methyl]-1,2-dihydroquinolin-2-one dihydrochloride may interact with enzymes and receptors involved in neurological disorders, such as serotonin receptors and dopamine transporters. These interactions are of particular interest due to the prevalence of piperazine-containing drugs in treating conditions like depression and schizophrenia.

In vitro pharmacological assays have begun to elucidate the potential therapeutic applications of this compound. Preliminary data indicate that it may exhibit inhibitory effects on certain kinases and transcription factors relevant to cancer biology. The dihydroquinolinone core is known to possess anti-inflammatory properties, while the piperazine moiety could contribute to enhanced binding affinity for specific therapeutic targets. These combined features make 1-methyl-3-[(piperazin-1-yl)methyl]-1,2-dihydroquinolin-2-one dihydrochloride a promising candidate for further investigation in oncology and neurology research.

The development of novel drug candidates often relies on high-throughput screening (HTS) platforms to identify compounds with desirable biological activity. Given its structural features, 1-methyl-3-[(piperazin-1-yl)methyl]-1,2-dihydroquinolin-2-one dihydrochloride has been incorporated into several screening campaigns targeting neurological and oncological indications. The results from these screens have provided valuable insights into its potential role as an adjuvant therapy or monotherapy in treating diseases characterized by aberrant signaling pathways.

From a chemical biology perspective, the synthesis of this compound offers a unique opportunity to explore structure-function relationships within the dihydroquinolinone-piperazine class of molecules. By varying substituents on the core scaffold or modifying the connectivity between functional groups, researchers can generate libraries of derivatives with tailored pharmacological profiles. Such libraries are essential for understanding how small changes in molecular structure can influence biological activity, providing a foundation for rational drug design.

The role of computational modeling in drug discovery cannot be overstated. Advanced techniques such as quantum mechanical calculations and machine learning algorithms have been applied to predict the properties of 1-methyl-3-[(piperazin-1-yl)methyl]-1,2-dihydroquinolin-2-one dihydrochloride, including its solubility, permeability, and metabolic stability. These predictions guide experimental efforts by prioritizing compounds most likely to succeed in preclinical development. Furthermore, virtual screening methods allow researchers to rapidly assess thousands of compounds against known targets, streamlining the process of identifying lead candidates.

The integration of experimental data with computational models has led to more efficient discovery pipelines. For instance, X-ray crystallography has been used to determine the high-resolution structure of protein-ligand complexes involving derivatives of this compound class. These structures provide critical insights into binding mechanisms and can inform further optimization efforts. Additionally, biophysical techniques such as surface plasmon resonance (SPR) have been employed to quantify kinetic parameters associated with target interactions.

The pharmacokinetic profile of any drug candidate is a critical determinant of its clinical efficacy. Metabolic stability studies have been conducted on 1-methyl-3-[(piperazin - 1 - ylmethyl)] - 1 , 2 - dihydroquinolin - 2 - one dihydrochloride, revealing both favorable and challenging aspects of its design. While the dihydroquinolinone core is relatively stable under typical metabolic conditions, the presence of the piperazine substituent introduces potential sites for enzymatic degradation. Understanding these metabolic pathways is essential for predicting drug clearance rates and designing prodrugs or analogs with improved bioavailability.

The regulatory landscape for new pharmaceuticals requires rigorous evaluation before approval for human use. Preclinical toxicology studies are conducted to assess potential side effects associated with compounds like 1-methyl - 3 - [( piperazin - 1 - ylmethyl)] - 1 , 2 - dihydro quinolin - 2 - one dihydrochloride . These studies include acute toxicity tests as well as longer-term assessments to evaluate carcinogenicity , genotoxicity , and reproductive toxicity . By adhering to established guidelines set forth by regulatory agencies such as the U.S Food & Drug Administration (FDA) , researchers ensure that only safe & effective drugs reach patients.п